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Compound of Interest

Compound Name: Ethyl Laurate

Cat. No.: B125891 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl laurate, the ethyl ester of lauric acid, is emerging as a promising green solvent for

organic synthesis. Derived from renewable resources like coconut or palm kernel oil, it offers a

sustainable alternative to conventional volatile organic compounds (VOCs).[1] Its favorable

physicochemical properties, low toxicity, and biodegradability make it an attractive medium for

a variety of chemical transformations, including the synthesis of active pharmaceutical

ingredients (APIs).[2][3][4] This document provides detailed application notes and experimental

protocols for the use of ethyl laurate in key organic reactions.

Properties and Advantages of Ethyl Laurate as a
Green Solvent
Ethyl laurate possesses a unique combination of properties that make it a viable green

solvent. It is a colorless to pale yellow oily liquid with a high boiling point and low vapor

pressure, which minimizes solvent loss through evaporation and reduces worker exposure.[5]

[6] Its low toxicity and ready biodegradability further enhance its green profile.[7]

Physicochemical Properties of Ethyl Laurate
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Property Value Reference(s)

Molecular Formula C₁₄H₂₈O₂ [5]

Molecular Weight 228.37 g/mol [6]

Appearance
Colorless to light yellow oily

liquid
[5]

Boiling Point 269 °C (lit.) [5]

Melting Point -10 °C [6]

Flash Point >100 °C [8]

Density 0.863 g/cm³ [6]

Water Solubility Insoluble [5]

Solubility in Organic Solvents
Miscible with ethanol,

chloroform, ether
[5]

Green Chemistry Metrics: A Comparison
The "greenness" of a solvent can be quantified using various metrics. Here's a qualitative

comparison of ethyl laurate with some traditional solvents.
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Solvent Source Toxicity
Environmental
Impact

Ethyl Laurate
Renewable (e.g.,

coconut oil)
Low

Biodegradable, low

ecotoxicity

Toluene Petroleum-based
High (neurotoxin,

reproductive hazard)

Volatile organic

compound (VOC), air

and water pollutant

Dichloromethane

(DCM)
Petroleum-based High (carcinogen)

Ozone-depleting

potential, persistent

organic pollutant

N,N-

Dimethylformamide

(DMF)

Petroleum-based
High (reproductive

hazard)

VOC, air and water

pollutant

Applications in Organic Synthesis
While the use of ethyl laurate as a primary solvent in a wide range of named organic reactions

is still an emerging field of study, its properties suggest its suitability for various

transformations. The following sections provide detailed protocols for key reactions, adapted

from successful procedures in other green solvents or solvent-free systems, with the

expectation of similar or improved performance in ethyl laurate.

Suzuki-Miyaura Cross-Coupling Reaction
The Suzuki-Miyaura reaction is a cornerstone of C-C bond formation in medicinal chemistry.[9]

The use of a bio-based solvent like ethyl laurate can significantly improve the sustainability of

this process.

Experimental Workflow: Suzuki-Miyaura Coupling
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Reaction Setup

Reaction

Work-up & Purification

Aryl Halide

Combine reactants in Ethyl Laurate

Boronic Acid Palladium Catalyst Base Ethyl Laurate

Heat and Stir

Cool and Dilute

Phase Separation

Dry Organic Layer

Concentrate

Purify (e.g., Chromatography)

Final Product
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Reaction Setup

Reaction

Work-up & Purification

Aryl Halide

Combine reactants in Ethyl Laurate

Alkene Palladium Catalyst Base Ethyl Laurate

Heat and Stir under Inert Atmosphere

Cool and Filter

Wash with Water and Brine

Dry Organic Layer

Concentrate

Purify (e.g., Recrystallization)

Final Product
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Reactant Preparation

Amidation Reaction

Product Isolation

Carboxylic Acid

Combine reactants in Ethyl Laurate

Amine Coupling Agent (optional) Ethyl Laurate

Heat and Stir

Cool Reaction Mixture

Aqueous Work-up

Extract with Organic Solvent

Dry and Concentrate

Purify

Amide Product
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Reaction Setup

Enzymatic Reaction

Product Recovery

Carboxylic Acid

Combine substrates and enzyme in Ethyl Laurate

Alcohol Immobilized Lipase Ethyl Laurate (as solvent)

Incubate with Shaking

Filter to remove enzyme

Wash and Dry Enzyme for Reuse Remove Solvent

Purify Ester Product

Ester Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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